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Technical Guide: 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available information on 1-
Methyl-2-nitro-3-(trifluoromethyl)benzene. It is important to note that specific experimental

data for this compound is limited in publicly accessible literature. Much of the information

presented is based on the known properties of structurally related compounds.

Introduction
1-Methyl-2-nitro-3-(trifluoromethyl)benzene is an aromatic organic compound with the

chemical formula C₈H₆F₃NO₂.[1] Its structure features a benzene ring substituted with a methyl

group, a nitro group, and a trifluoromethyl group. The presence and relative positions of these

functional groups are expected to significantly influence its chemical reactivity and biological

activity. The electron-withdrawing nature of the nitro and trifluoromethyl groups, combined with

the electron-donating effect of the methyl group, creates a unique electronic profile that makes

it a compound of interest in synthetic chemistry and potentially in the development of novel

therapeutic agents.
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Detailed experimental data on the physicochemical properties of 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene are not readily available. The following table summarizes the known

identifiers and predicted or estimated properties. For comparison, data for the related

compound m-(Trifluoromethyl)nitrobenzene is included where available.

Property
1-Methyl-2-nitro-3-
(trifluoromethyl)benzene

m-
(Trifluoromethyl)nitrobenz
ene

Molecular Formula C₈H₆F₃NO₂[1] C₇H₄F₃NO₂[2][3][4]

Molecular Weight 205.13 g/mol [1] 191.11 g/mol [2][3]

CAS Number 92891-23-1[1] 98-46-4[2][3]

Physical Form Solid[1] Liquid

Melting Point Data not available -2.1 °C

Boiling Point Data not available 203 °C at 760 mmHg

Density Data not available 1.403 g/cm³ at 20 °C

Solubility Data not available Insoluble in water

pKa Data not available Data not available

Synthesis and Characterization
Synthesis
A detailed experimental protocol for the synthesis of 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene is not explicitly described in the available literature. However, a

common method for the synthesis of nitroaromatic compounds is through the nitration of a

substituted benzene ring. A patent for the preparation of related nitro-substituted

benzotrifluoride compounds describes the nitration of 3-methyl benzotrifluoride with nitric acid

at low temperatures.[5] This suggests that a probable synthetic route for 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene involves the direct nitration of 1-methyl-3-(trifluoromethyl)benzene.

Hypothetical Experimental Protocol (based on related syntheses):
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Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, cool a solution of 1-

methyl-3-(trifluoromethyl)benzene in a suitable solvent (e.g., concentrated sulfuric acid) in an

ice-salt bath.

Nitration: Slowly add a nitrating mixture (a combination of concentrated nitric acid and

concentrated sulfuric acid) to the cooled solution while maintaining a low temperature (e.g.,

below 10 °C).

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is typically poured onto ice, and the product

is extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to yield the desired 1-Methyl-2-nitro-3-(trifluoromethyl)benzene.

The following diagram illustrates a general workflow for such a synthesis.
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General Synthesis Workflow

Reaction Work-up & Purification

1-Methyl-3-(trifluoromethyl)benzene Nitrating Mixture
(HNO3/H2SO4) Nitration at low temperature Quench with ice Solvent Extraction Purification

(Chromatography/Recrystallization) 1-Methyl-2-nitro-3-(trifluoromethyl)benzene

Hypothetical Biological Activity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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